N1-((1-((4-methoxyphenyl)sulfonyl)pyrrolidin-2-yl)methyl)-N2-(pyridin-2-ylmethyl)oxalamide

• IUPAC Name: N-[[1-(4-methoxyphenyl)sulfonylpyrrolidin-2-yl]methyl]-N'-(pyridin-2-ylmethyl)oxamide
• InChI: InChI=1S/C20H24N4O5S/c1-29-17-7-9-18(10-8-17)30(27,28)24-12-4-6-16(24)14-23-20(26)19(25)22-13-15-5-2-3-11-21-15/h2-3,5,7-11,16H,4,6,12-14H2,1H3,(H,22,25)(H,23,26)
• InChI Key: GLIMPYMDRGXCQF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)N2CCCC2CNC(=O)C(=O)NCC3=CC=CC=N3
• Molecular Formula: C20H24N4O5S
• Molecular Weight: 432.5 g/mol

Description

N1-((1-((4-methoxyphenyl)sulfonyl)pyrrolidin-2-yl)methyl)-N2-(pyridin-2-ylmethyl)oxalamide is a useful research compound. Its molecular formula is C20H24N4O5S and its molecular weight is 432.5. The purity is usually 95%.
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Scientific Research Applications

Structure and Conformation Analysis

Research on similar compounds, such as 1-(4-methoxybenzenesulfonyl)-5-oxo-pyrrolidine-2-carboxamide , has focused on their crystal structure and molecular conformation, highlighting their potential as antineoplastic agents. These studies, utilizing X-ray analysis and AM1 molecular orbital methods, provide a foundation for understanding the structural characteristics crucial for biological activity, suggesting a pathway for exploring the applications of N1-((1-((4-methoxyphenyl)sulfonyl)pyrrolidin-2-yl)methyl)-N2-(pyridin-2-ylmethyl)oxalamide in similar contexts (Banerjee et al., 2002).

Coordination Chemistry

The coordination behavior of related compounds, like 1-[(4-methylphenyl)-sulfonamido]-2-[1-(2-pyridylmethylidene)amino]benzene , with metal centers has been studied, providing insights into their potential applications in developing new materials or catalysts. These investigations into the synthesis and characterization of nickel complexes could inform research into the coordination properties and potential applications of this compound in material science or catalysis (Bermejo et al., 2000).

Receptor Binding and Imaging

Investigations into compounds like [11C]L-159,884 , a nonpeptide angiotensin II antagonist, provide a model for studying the binding affinity and selectivity of similar compounds to receptors. This research avenue could be relevant for exploring the use of this compound in receptor imaging or as a potential therapeutic agent targeting specific receptors (Hamill et al., 1996).

Electrophysiological Characterization

Research on compounds like almorexant , which targets orexin receptors, illustrates the potential of detailed biochemical and electrophysiological characterization to reveal the therapeutic implications of receptor antagonists. Similar studies could uncover the effects of this compound on neurological pathways and disorders (Malherbe et al., 2009).